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Compound of Interest

Compound Name: CR(Ill) Mesoporphyrin IX chloride

Cat. No.: B13153233

This guide provides essential safety and logistical information for the proper disposal of CR(llI)
Mesoporphyrin IX chloride (CAS Number: 70948-71-9).[1][2] The following procedures are
based on general best practices for handling chromium-containing compounds and porphyrin
derivatives. Researchers, scientists, and drug development professionals are advised to
consult their institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with local, state, and federal regulations.

Immediate Safety Considerations

While a specific Safety Data Sheet (SDS) with comprehensive disposal information for CR(llI)
Mesoporphyrin IX chloride is not readily available, data from related compounds suggest a
cautious approach. The substance should be handled in a well-ventilated area, and personal
protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn.
Based on the SDS for similar compounds, CR(lll) Mesoporphyrin IX chloride may be harmful
if swallowed and could cause skin or eye irritation.[3] The chromium (lll) component, as
indicated in the SDS for Chromium(lll) chloride hexahydrate, may be corrosive to metals and
toxic to aquatic life with long-lasting effects.

Step-by-Step Disposal Protocol

The primary principle for the disposal of CR(lll) Mesoporphyrin IX chloride is to treat it as
hazardous chemical waste. Do not dispose of this compound down the drain or in regular solid
waste.
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o Waste Collection:

o Collect all waste containing CR(lll) Mesoporphyrin IX chloride, including pure
compound, contaminated solutions, and any contaminated lab materials (e.g., pipette tips,
weighing boats, gloves), in a designated and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and any solvents
used. Avoid metal containers if there is a risk of corrosion.[4]

o Ensure the container is tightly sealed to prevent leaks or spills.
e Waste Labeling:
o Label the hazardous waste container with the following information:
» "Hazardous Waste"
= "CR(lll) Mesoporphyrin IX chloride"
= CAS Number: 70948-71-9
= An estimate of the concentration and total quantity of the compound.
» List all other chemical components in the waste stream (e.g., solvents).
» Date of accumulation start.
= Your name, department, and contact information.
o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
or your laboratory's main hazardous waste storage area.

o Ensure the storage area is secure and away from incompatible materials.

» Disposal Request:
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o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Follow their specific procedures for waste manifest and pickup requests.

Quantitative Data Summary

The following table summarizes key quantitative and identifying information for CR(lI)
Mesoporphyrin IX chloride.

Property Value Reference
CAS Number 70948-71-9 [1]
Molecular Formula C34H36CICrN4O4 [11[2]
Molecular Weight 652.123 g/mol [1]

Room temperature, protect
Recommended Storage ) [1]

from light

Experimental Protocols Cited

This disposal guide is based on standard laboratory chemical waste management protocols
and hazard information derived from Safety Data Sheets of structurally related compounds. No
experimental protocols are directly cited for the disposal procedure itself, as chemical disposal
is a regulated process rather than an experimental one. The procedures outlined above are in
line with general guidance for the disposal of laboratory chemicals.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of CR(llI)
Mesoporphyrin IX chloride waste.
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Start: CR(IIl) Mesoporphyrin IX
Chloride Waste Generated

:

Is the material (solid or liquid)
contaminated with the compound?

cotedt !n a designated, Uncontaminated Material
compatible, and sealed (e.q., outer packaging)
hazardous waste container. 9. p ging

Label container with:
'Hazardous Waste'
Full Chemical Name & CAS
Constituents & Concentrations
Contact Information & Date

Dispose as non-hazardous waste
(consult local regulations).

Store in a designated
satellite accumulation area.

Contact EHS for
waste pickup and disposal.

(End: Proper DisposaD

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CR(lll) Mesoporphyrin IX chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of CR(IIl) Mesoporphyrin IX Chloride: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13153233#cr-iii-mesoporphyrin-ix-chloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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